Cas no 602-01-7 (1-methyl-2,3-dinitrobenzene)

1-methyl-2,3-dinitrobenzene structure

Product Name:1-methyl-2,3-dinitrobenzene

CAS No:602-01-7

Molecular Formula:C₇H₆N₂O₄

Molecular Weight:182.13354

CID:510005

PubChem ID:11761

1-methyl-2,3-dinitrobenzene Properties

Names and Identifiers

- Benzene,1-methyl-2,3-dinitro-
- 1-methyl-2,3-dinitrobenzene
- 2,3-Dinitrotoluene
- 1,3-dinitrotoluene
- 2,3-Dinitrotoluol
- 2,3-DNT
- Benzene,1-methyl-2,3-dinitro
- Toluene,2,3-dinitro
- 2,3-DINITROTOLUENE
- 602-01-7
- DTXSID4027236
- CCRIS 2837
- DTXCID407236
- NCGC00091205-01
- SCHEMBL146895
- CAS-602-01-7
- G31249
- 25321-14-6
- AKOS015888983
- Methyl Dinitrobenzene
- BRN 2212428
- Toluene, 2,3-dinitro-
- HSDB 5499
- 2 3-Dinitrotoluene
- A15676
- Q13427537
- Tox21_400034
- SY032868
- NCGC00091205-04
- EN300-125728
- 4-05-00-00865 (Beilstein Handbook Reference)
- EINECS 210-013-5
- DINITROTOLUENE
- CHEBI:142287
- SCHEMBL9850022
- MFCD00007178
- 1-Methyl-2,3-dinitro-benzene
- DB-053553
- BCP26765
- 1-Methyl-2,3-dinitrobenzene; Toluene, 2,3-dinitro- (8CI); 1-Methyl-2,3-dinitrobenzene; 2,3-DNT; 2,3-Dinitrotoluene; 2,3-Dinitrotoluol
- 2,3-DINITROTOLUENE [HSDB]
- 2,3-Dinitrotoluene, analytical standard
- 1-Methyl-2,3-dinitrobenzene
- AKOS015950739
- UNII-BS660NHC83
- Benzene, 1-methyl-2,3-dinitro-
- CHEMBL1531586
- BS660NHC83
- NCGC00091205-02
- dinitro-toluene
- 2,3-Dinitrotoluene, 99%
- CS-0231886
- DINITROTOLUENE, 2,3-
- NCGC00091205-03
- F9994-0667
- NS00008195
- +Expand
- MDL： MFCD00007178
- InChIKey： DYSXLQBUUOPLBB-UHFFFAOYSA-N
- Inchi： InChI=1S/C7H6N2O4/c1-5-3-2-4-6(8(10)11)7(5)9(12)13/h2-4H,1H3
- SMILES： CC1=C(C(=CC=C1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

Exact Mass: 182.03300
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 0
Monoisotopic Mass: 182.033
Heavy Atom Count: 13
Complexity: 220
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 91.6A^2

Experimental Properties

LogP: 2.85780
PSA: 91.64000
Refractive Index: 1.5880 (estimate)
Boiling Point: 315.51°C (rough estimate)
Melting Point: 59-61 °C (lit.)
Flash Point: 404°F
Color/Form: Yellow acicular crystals
Solubility: Insoluble in water
Density: 1.5181 (rough estimate)

1-methyl-2,3-dinitrobenzene Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003G1C-50mg	2,3-Dinitrotoluene	602-01-7	95%	50mg	$104.00	2024-04-22
A2B Chem LLC	AB59952-50mg	2,3-Dinitrotoluene	602-01-7	95%	50mg	$73.00	2024-04-19
Enamine	EN300-125728-0.1g	1-methyl-2,3-dinitrobenzene	602-01-7	95%	0.1g	$58.0	2023-07-09
Life Chemicals	F9994-0667-0.25g	1-methyl-2,3-dinitrobenzene	602-01-7	95%	0.25g	$82.0	2023-09-05
TRC	M156476-50mg	1-Methyl-2,3-dinitrobenzene	602-01-7		50mg	$81.00	2023-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1302556-100mg	1-Methyl-2,3-dinitrobenzene	602-01-7	98%	100mg	￥1226.00
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	45968-250MG	1-methyl-2,3-dinitrobenzene	602-01-7	analytical standard	250MG	468.05

1-methyl-2,3-dinitrobenzene Related Literature

1. CXIII.—The influence of nitro-groups on the reactivity of substituents in the benzene nucleus. Part III. The partial reduction of the dinitrotoluenes by stannous chloride and hydrochloric acid

Harold Burton,James Kenner J. Chem. Soc. Trans. 1921 119 1047
2. CCCLXXXIII.—Preparation of 2 : 3-, 2 : 5-, and 3 : 4-dinitrotoluenes

Harold James Page,Benjamin Richard Heasman J. Chem. Soc. Trans. 1923 123 3235
3. CLXVII.—The ionisation of aromatic nitro-compounds in liquid ammonia. Part I

Margaret Joyce Field,William Edward Garner,Christopher Caiger Smith J. Chem. Soc. Trans. 1925 127 1227
4. 126. The apparent anomalous lability of the 2-nitro-group in 2 : 3-dinitrotoluene. An example of the reversed-field effect

Herbert H. Hodgson,Ernest W. Smith J. Chem. Soc. 1933 500
5. XXXIV.—The products of nitration of toluene

William Howieson Gibson,Rebecca Duckham,Ruth Fairbairn J. Chem. Soc. Trans. 1922 121 270
6. Monolithic capillary columns consisting of poly(glycidyl methacrylate-co-ethylene glycol dimethacrylate) and their diol derivatives with incorporated hydroxyl functionalized multiwalled carbon nanotubes for reversed-phase capillary electrochromatography

Nisansala Ganewatta,Ziad El Rassi Analyst 2018 143 270
7. A turn-off fluorescence sensor for insensitive munition using anthraquinone-appended oxacalix[4]arene and its computational studies

Viren Mehta,Mohd. Athar,P. C. Jha,Anita Kongor,Manthan Panchal,V. K. Jain New J. Chem. 2017 41 5125
8. Determination of dinitrotoluene isomers in sea water and industrial effluent by high-resolution electron-capture gas chromatography with a glass capillary column

A. Hashimoto,H. Sakino,E. Yamagami,S. Tateishi Analyst 1980 105 787
9. Importance of O?N interaction between nitro groups in crystals

Marek Daszkiewicz CrystEngComm 2013 15 10427
10. Dual in vitro and in silico analysis of thiacalix[4]arene dinaphthalene sulfonate for the sensing of 4-nitrotoluene and 2,3-dinitrotoluene

Krunal Modi,Urvi Panchal,Chirag Patel,Keyur Bhatt,Shuvankar Dey,Divya Mishra,V. K. Jain New J. Chem. 2018 42 2682

602-01-7 (1-methyl-2,3-dinitrobenzene) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:602-01-7)1-methyl-2,3-dinitrobenzene

Purity:99%/99%

Quantity:1g/5g

Price($):286.0/827.0